Cas no 106159-21-1 (Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester)
106159-21-1 structure
Product Name:Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester
CAS No:106159-21-1
MF:C13F10O2
MW:378.121938705444
CID:1174898
PubChem ID:14923637
Update Time:2025-04-20
Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester
- Pentafluorobenzyl pentafluorobenzoate
- MFCD29066295
- SCHEMBL16322420
- 106159-21-1
- Pentafluorobenzoic acid, pentafluorophenyl ester
- pentafluorophenyl pentafluorobenzoate
- ZTQHONLMYPIEDI-UHFFFAOYSA-N
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- Inchi: 1S/C13F10O2/c14-2-1(3(15)5(17)6(18)4(2)16)13(24)25-12-10(22)8(20)7(19)9(21)11(12)23
- InChI Key: ZTQHONLMYPIEDI-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F
Computed Properties
- Exact Mass: 377.97386086g/mol
- Monoisotopic Mass: 377.97386086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
106159-21-1 (Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester) Related Products
- 19064-14-3(Ethyl 2,6-difluorobenzoate)
- 773134-65-9(Ethyl 2,3-difluorobenzoate)
- 708-25-8(Ethyl 2,5-difluorobenzoate)
- 36629-42-2(Methyl pentafluorobenzoate)
- 122894-73-9(Ethyl 2,3,4,5-tetrafluorobenzoate)
- 4522-93-4(Ethyl pentafluorobenzoate)
- 443-26-5(Ethyl 2-fluorobenzoate)
- 20372-66-1(Methyl 2,4,5-trifluorobenzoate)
- 652-12-0(Tetrafluorophthalic Anhydride)
- 108928-00-3(Ethyl 2,4-difluorobenzoate)
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